![molecular formula C14H8Cl2F3NO2 B3741527 2,4-dichloro-N-[4-(trifluoromethoxy)phenyl]benzamide](/img/structure/B3741527.png)
2,4-dichloro-N-[4-(trifluoromethoxy)phenyl]benzamide
Overview
Description
Synthesis Analysis
The synthesis of benzohydrazide derivatives typically involves the reaction of hydrazides with various reagents. For instance, thiosemicarbazide derivatives were synthesized by reacting 2-(ethylsulfanyl)benzohydrazide with aryl isothiocyanates. Although the specific synthesis of 2,4-dichloro-N’-[4-(trifluoromethoxy)phenyl]benzohydrazide is not detailed, similar synthetic routes could potentially be employed, with appropriate chlorination and introduction of the trifluoromethoxy group at the phenyl ring.Molecular Structure Analysis
The molecular structure of benzohydrazide derivatives is often characterized using techniques such as X-ray diffraction, FT-IR, and NMR spectroscopy. These methods provide information about the crystalline structure, functional groups, and molecular conformation. The compound mentioned in paper crystallizes in the triclinic system and exhibits intermolecular hydrogen bonding, which could be a feature to consider for 2,4-dichloro-N’-[4-(trifluoromethoxy)phenyl]benzohydrazide as well.Chemical Reactions Analysis
Benzohydrazide derivatives can undergo various chemical reactions, including cyclization to form heterocyclic compounds such as triazoles. The presence of electron-withdrawing groups such as chloro and trifluoromethoxy in the compound of interest may influence its reactivity, potentially affecting the outcome of such cyclization reactions or other chemical transformations.Physical And Chemical Properties Analysis
The physical and chemical properties of benzohydrazide derivatives can be influenced by their molecular structure and substituents. For example, the introduction of different substituents can affect the antioxidant activity of these compounds. The presence of chlorine and trifluoromethoxy groups in 2,4-dichloro-N’-[4-(trifluoromethoxy)phenyl]benzohydrazide would likely impact its solubility, stability, and reactivity, which could be explored through experimental studies.Mechanism of Action
Future Directions
properties
IUPAC Name |
2,4-dichloro-N-[4-(trifluoromethoxy)phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8Cl2F3NO2/c15-8-1-6-11(12(16)7-8)13(21)20-9-2-4-10(5-3-9)22-14(17,18)19/h1-7H,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTZDHGXQQDVPNT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=C(C=C(C=C2)Cl)Cl)OC(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8Cl2F3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-dichloro-N-[4-(trifluoromethoxy)phenyl]benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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